Cas no 473273-03-9 (21-\u200bHemiacetal dexamethasone)

$21-\u200bHemiacetal dexamethasone structure$

473273-03-9 structure

Product Name:21-\u200bHemiacetal dexamethasone

CAS No:473273-03-9

MF:C₂₃H₃₁FO₆

MW:422.48705124855

CID:4556339

Update Time:2025-08-03

21-\u200bHemiacetal dexamethasone Chemical and Physical Properties

Names and Identifiers

- 21-HeMiacetal DexaMethasone
- Dexamethasone Impurity 27
- 21-\u200bHemiacetal dexamethasone
- Inchi： 1S/C23H31FO6/c1-12-9-16-15-6-5-13-10-14(25)7-8-20(13,2)22(15,24)17(26)11-21(16,3)23(12,29)18(27)19(28)30-4/h7-8,10,12,15-17,19,26,28-29H,5-6,9,11H2,1-4H3/t12-,15+,16+,17+,19?,20+,21+,22+,23+/m1/s1
- InChI Key： UCCNAQVBEVBWAA-HIAQARTRSA-N
- SMILES： C[C@@]12[C@@](O)(C(=O)C(O)OC)[C@H](C)C[C@H]1[C@@H]1CCC3=CC(C=C[C@]3(C)[C@]1([C@H](C2)O)F)=O

21-\u200bHemiacetal dexamethasone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H235320-25mg	21-\u200bHemiacetal dexamethasone	473273-03-9		25mg	$ 87.00	2023-04-15
TRC	H235320-50mg	21-\u200bHemiacetal dexamethasone	473273-03-9		50mg	$ 161.00	2023-04-15
TRC	H235320-100mg	21-\u200bHemiacetal dexamethasone	473273-03-9		100mg	$ 305.00	2023-04-15
TRC	H235320-250mg	21-?Hemiacetal dexamethasone	473273-03-9		250mg	$ 800.00	2023-09-07

21-\u200bHemiacetal dexamethasone Production Method

Production Method 1

50-02-2

50-02-2

473273-03-9

473273-03-9

2964-79-6

2964-79-6

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Cupric acetate Solvents: Methanol

Reference

Corticosteroid Decomposition via a Mixed Anhydride

Conrow, Raymond E.; Dillow, Glen W.; Bian, Liangqiao; Xue, Liang; Papadopoulou, Olga; et al, Journal of Organic Chemistry, 2002, 67(19), 6835-6836

21-\u200bHemiacetal dexamethasone Raw materials

Dexamethasone

21-\u200bHemiacetal dexamethasone Preparation Products

21-\u200bHemiacetal dexamethasone Related Literature

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